2-Bromo-N,3-dimethyl-N-neopentylbenzamide

• Molecular Formula: C14H20BrNO
• Molecular Weight: 298.22 g/mol
• IUPAC Name: 2-bromo-N-(2,2-dimethylpropyl)-N,3-dimethylbenzamide
• InChI: InChI=1S/C14H20BrNO/c1-10-7-6-8-11(12(10)15)13(17)16(5)9-14(2,3)4/h6-8H,9H2,1-5H3
• InChI Key: IUOXZLWCTBXLES-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)N(C)CC(C)(C)C)Br

Description

2-Bromo-N,3-dimethyl-N-neopentylbenzamide is a useful research compound. Its molecular formula is C14H20BrNO and its molecular weight is 298.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a slurry of NaH (60% in mineral oil) (0.122 mL, 2.81 mmol) in THF (5 ml) was added dropwise a solution of 2-bromo-3-methyl-N-neopentylbenzamide (400 mg, 1.407 mmol) in THF (1 ml) at RT. After 20 min, iodomethane (0.096 mL, 1.548 mmol) was added and the reaction was allowed to stir for 48 h. The reaction was quenched by the addition of water and EtOAc. The organic phase was separated and dried over MgSO4. The solvent was removed under reduced pressure and the residue was purified by flash chromatography (6-48% EtOAc/hexanes). 2-Bromo-N,3-dimethyl-N-neopentylbenzamide was isolated as a clear colorless viscous oil.